Cas no 1482564-33-9 (4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide)

• Product Name: 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide
• CAS No: 1482564-33-9
• MF: C₁₀H₂₀N₂O₂S
• MW: 232.343001365662
• CID: 5273074
• Update Time: 2025-11-04

4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

• 4-(2-methylpiperazin-1-yl)-1lambda6-thiane-1,1-dione
• 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide
• Piperazine, 2-methyl-1-(tetrahydro-1,1-dioxido-2H-thiopyran-4-yl)-

• Inchi： 1S/C10H20N2O2S/c1-9-8-11-4-5-12(9)10-2-6-15(13,14)7-3-10/h9-11H,2-8H2,1H3
• InChI Key： IJDKRPJYKDEORJ-UHFFFAOYSA-N
• SMILES： S1(CCC(CC1)N1CCNCC1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 296
• XLogP3: 0
• Topological Polar Surface Area: 57.8

Additional information on 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide

Introduction to CAS No. 1482564-33-9: 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide

The compound with CAS No. 1482564-33-9, commonly referred to as 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a methylpiperazine moiety with a thiane dioxide group. The methylpiperazine ring, a derivative of piperazine, introduces a level of structural complexity that enhances its potential for various applications.

Recent studies have highlighted the importance of methylpiperazine-based compounds in drug discovery. The thiane dioxide group, on the other hand, contributes to the compound's stability and reactivity. Together, these features make 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide a promising candidate for exploring novel therapeutic agents. Researchers have been particularly interested in its potential as a kinase inhibitor, given the role of piperazine derivatives in modulating enzymatic activity.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the methylpiperazine intermediate. This is followed by coupling reactions to introduce the thiane dioxide moiety. The exact synthetic pathway can vary depending on the desired stereochemistry and purity levels. Recent advancements in catalytic methods have made it possible to achieve higher yields and better control over the product's quality.

In terms of physical properties, 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide exhibits a melting point of approximately 200°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and dimethylformamide has been well-documented, making it suitable for various laboratory applications. The compound's ability to form stable salts with acids further enhances its versatility in chemical reactions.

The biological activity of this compound has been extensively studied in vitro and in vivo models. Initial findings suggest that it demonstrates potent inhibitory effects on certain protein kinases, which are implicated in various disease states such as cancer and inflammatory disorders. Collaborative efforts between academic institutions and pharmaceutical companies have led to the development of derivative compounds with improved pharmacokinetic profiles.

One area where CAS No. 1482564-33-9 has shown particular promise is in the treatment of neurodegenerative diseases. Preclinical studies indicate that it may possess neuroprotective properties by modulating oxidative stress pathways and reducing inflammation. These findings align with broader trends in medicinal chemistry aimed at developing small-molecule therapeutics for complex neurological conditions.

In addition to its therapeutic potential, this compound has also found applications in materials science. Its unique electronic properties make it a candidate for use in organic electronics and advanced materials development. Researchers are exploring its ability to act as a building block for self-assembling structures and functional polymers.

The environmental impact of synthesizing and using this compound is another critical area of consideration. Recent studies have focused on developing greener synthetic routes that minimize waste generation and reduce energy consumption. These efforts are part of a broader movement towards sustainable chemistry practices within the scientific community.

In conclusion, CAS No. 1482564-33-9, or 4-(2-Methylpiperazin-1-yl)thiane 1,1-dioxide, represents an exciting advancement in modern chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a significant role in shaping future innovations in medicine and materials science.